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Compound of Interest

Compound Name: D-Dulcitol-1-13C

Cat. No.: B1161170

Get Quote

Executive Summary
D-Dulcitol-1-13C (Galactitol-1-13C) is a stable isotope-labeled polyol derived from the

reduction of D-Galactose-1-13C.[1] It serves as a critical internal standard and metabolic tracer

in the study of galactosemia and the polyol pathway. Unlike its parent sugar, dulcitol is an

acyclic, meso-compound. The introduction of a Carbon-13 label at the C1 position breaks the

isotopic symmetry of the molecule, enabling precise quantification via Isotope Dilution Mass

Spectrometry (IDMS) and metabolic flux analysis (MFA) using NMR spectroscopy.

This guide details the chemical architecture, synthesis, and rigorous analytical protocols

required to validate the isotopic purity and structural integrity of D-Dulcitol-1-13C.

Chemical Architecture & Properties[2][3][4]
Structural Identity
D-Dulcitol (Galactitol) is the sugar alcohol form of galactose.[2] It possesses a linear carbon

chain with hydroxyl groups positioned to satisfy the stereochemical requirements of the

galacto-configuration.
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Molecular Weight: 183.17 g/mol (labeled) vs 182.17 g/mol (unlabeled)

Stereochemistry: Meso compound (achiral). The molecule possesses a plane of symmetry

bisecting the C3-C4 bond.

Isotopic Labeling: The

C atom is located at position 1 (terminal hydroxymethyl group).

Symmetry Breaking
In unlabeled dulcitol, C1 and C6 are chemically equivalent due to the plane of symmetry. They

resonate at the exact same frequency in NMR. In D-Dulcitol-1-13C, this symmetry is

isotopically broken. While the chemical environment remains identical, the nuclear magnetic

properties differ:

C1: Enriched

C (Spin 1/2, visible in NMR).

C6: Natural abundance

C (Spin 0, invisible) / 1.1%

C.

Physical Properties Table
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Property Value Note

Appearance White crystalline powder Hygroscopic

Melting Point 188–190 °C High crystallinity

Solubility
Soluble in water, slightly

soluble in ethanol

Low solubility in non-polar

solvents

pKa ~13.5 Weakly acidic hydroxyls

Log P -3.1 Highly hydrophilic

Synthesis & Production Protocol
The synthesis of D-Dulcitol-1-13C is achieved through the chemoselective reduction of D-

Galactose-1-13C. This reaction must be controlled to prevent epimerization or side-product

formation.

Reaction Mechanism
The aldehyde group at C1 of D-Galactose is reduced to a primary alcohol using Sodium

Borohydride (NaBH

).[2]

Synthetic Workflow
The following diagram outlines the critical steps from precursor to purified isotopologue.
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Precursor:
D-Galactose-1-13C
(>99% enrichment)

Dissolution
Solvent: ddH2O

Temp: 0°C (Ice Bath)

Reduction Step
Reagent: NaBH4 (Excess)

pH Control: < 10.0

Dropwise Addition

Quenching
Reagent: Amberlite IR-120 (H+)

Removes Na+ and Borate

Stir 2h @ RT

Evaporation & Borate Removal
Co-evaporation with Methanol
(Removes Trimethyl Borate)

Filter Resin

Recrystallization
Solvent: Ethanol/Water

Yield Optimization

Product:
D-Dulcitol-1-13C
(White Crystals)

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow for D-Dulcitol-1-13C via borohydride reduction.
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Analytical Validation (The Self-Validating System)
To ensure the material is suitable for metabolic flux analysis, a "triangulated" analytical

approach is required. This system cross-references Mass Spectrometry,

H NMR, and

C NMR data.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for confirming the position of the label.

C NMR Spectrum (Proton Decoupled)
Expected Signals:

~64.4 ppm (C1):Massive singlet. This peak corresponds to the labeled carbon.

~64.4 ppm (C6): Tiny satellite (1.1% natural abundance), likely obscured by the C1 peak

base.

~70-73 ppm (C2-C5): Small signals (natural abundance) relative to C1.

Validation Criterion: The integral of the C1 peak should be ~100x greater than the C2-C5

peaks (normalized for NOE and relaxation).

H NMR Spectrum
H1 Protons: The protons attached to C1 will exhibit a large one-bond heteronuclear coupling

(

).

Splitting: Instead of a simple doublet/multiplet, the H1 signal will be split into a wide doublet

with

.
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Validation Criterion: Presence of the wide doublet at ~3.6-3.8 ppm confirms the label is

directly attached to the C1 protons.

Mass Spectrometry (MS)
Technique: LC-MS (ESI-Negative) or GC-MS (after TMS derivatization).

Shift Observation:

Unlabeled Dulcitol (TMS derivative):

.

Labeled Dulcitol (TMS derivative):

.

Isotopic Enrichment Calculation:

(Where

is the intensity of the molecular ion).

Purity Decision Tree

Crude Product LC-MS Analysis Mass Shift = +1 Da?
Isotope Purity > 99%?

13C NMR AnalysisYes Reprocess / Reject

No

Single Enriched Peak
at ~64 ppm?

1H NMR Analysis
Yes

No (Scrambling)

1JCH Coupling Observed?

Release LotYes

No

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating isotopic purity and structural identity.

Applications in Research
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Galactosemia & Polyol Pathway Tracing
In patients with Galactosemia (deficiency in GALT or GALK enzymes), galactose is diverted to

the polyol pathway, accumulating as galactitol (dulcitol).

Mechanism: Aldose Reductase reduces Galactose to Galactitol.

Tracer Usage: Administering D-Galactose-1-13C allows researchers to track the rate of flux

into the polyol pathway by measuring the appearance of D-Dulcitol-1-13C in plasma or urine

using LC-MS/MS.

Advantage: The +1 Da mass shift distinguishes the newly synthesized galactitol from the

endogenous pool.

Internal Standard for Quantitation
D-Dulcitol-1-13C is the "Gold Standard" internal standard for quantifying galactitol levels in

clinical samples.

Protocol: Spike a known amount of D-Dulcitol-1-13C into the biological sample before

extraction.

Result: Losses during extraction affect both the analyte and the standard equally. The ratio of

Unlabeled/Labeled signal provides the exact concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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